Cas no 1416740-17-4 (2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine)

• Product Name: 2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine
• CAS No: 1416740-17-4
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• CID: 4595670
• Update Time: 2025-09-28

2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-ylamine
• 2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine
• 2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine

• Inchi： 1S/C6H5BrN4/c7-4-2-10-6-5(11-4)3(8)1-9-6/h1-2H,8H2,(H,9,10)
• InChI Key： FSILLCUEWRUWFY-UHFFFAOYSA-N
• SMILES： C12NC=C(N)C1=NC(Br)=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on 2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine

2-Bromo-5H-Pyrrolo[2,3-b]Pyrazin-7-Amine: A Comprehensive Overview

The compound with CAS No. 1416740-17-4, commonly referred to as 2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic aromatic compounds, which are known for their unique electronic properties and potential applications in drug design. The structure of 2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine consists of a pyrrolopyrazine core with a bromine substituent at the 2-position and an amine group at the 7-position. These functional groups contribute to its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the importance of pyrrolopyrazine derivatives in medicinal chemistry. For instance, researchers have explored the potential of 2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine as a precursor for synthesizing bioactive molecules with anti-cancer and anti-inflammatory properties. The bromine atom at the 2-position serves as an excellent leaving group, enabling nucleophilic substitution reactions that can introduce diverse substituents into the molecule. This feature makes it a valuable building block for constructing complex heterocyclic frameworks.

In terms of synthesis, 2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine can be prepared through a variety of methods, including cyclization reactions and coupling strategies. One notable approach involves the reaction of an appropriate diamine with a bromoalkene under specific conditions to form the pyrrolopyrazine ring system. The presence of the amine group at the 7-position facilitates further functionalization, such as alkylation or acylation, which can enhance its bioavailability or target-specific activity.

From an applications perspective, 2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine has shown promise in several areas. In drug discovery, it has been used as a scaffold for developing inhibitors targeting key enzymes involved in diseases such as cancer and neurodegenerative disorders. Additionally, its electronic properties make it a candidate for applications in materials science, particularly in the development of organic semiconductors and optoelectronic devices.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of 2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its aromatic system, which enhances its stability and reactivity. These insights have guided researchers in designing more efficient synthetic routes and optimizing its properties for specific applications.

In conclusion, 2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine is a versatile compound with immense potential in various scientific domains. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and computational modeling, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.